Cas no 122662-87-7 ((R)-5-ethenyl-1-methyl-2-Pyrrolidinone)

• Product Name: (R)-5-ethenyl-1-methyl-2-Pyrrolidinone
• CAS No: 122662-87-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 896169
• Update Time: 2025-06-08

(R)-5-ethenyl-1-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (R)-5-ethenyl-1-methyl-2-Pyrrolidinone
• 2-Pyrrolidinone,5-ethenyl-1-methyl-,(R)-(9CI)
• 1-methyl-5(R)-vinyl-2-pyrrolidinone
• (R)-1-METHYL-5-VINYLPYRROLIDIN-2-ONE

• Inchi： 1S/C7H11NO/c1-3-6-4-5-7(9)8(6)2/h3,6H,1,4-5H2,2H3/t6-/m0/s1
• InChI Key： CAMTXCZONDSTBR-LURJTMIESA-N
• SMILES： N1(C)[C@@H](C=C)CCC1=O

Computed Properties

• Exact Mass: 125.08400

Experimental Properties

• PSA: 20.31000
• LogP: 0.73110

Additional information on (R)-5-ethenyl-1-methyl-2-Pyrrolidinone

Comprehensive Overview of (R)-5-ethenyl-1-methyl-2-Pyrrolidinone (CAS No. 122662-87-7): Properties, Applications, and Innovations

(R)-5-ethenyl-1-methyl-2-Pyrrolidinone (CAS No. 122662-87-7) is a chiral pyrrolidinone derivative that has garnered significant attention in pharmaceutical and specialty chemical research. This compound, characterized by its vinyl group and methyl-substituted pyrrolidinone ring, serves as a versatile intermediate in asymmetric synthesis and drug development. Its enantiomeric purity and structural flexibility make it a valuable building block for designing bioactive molecules, particularly in neurology and oncology.

Recent advancements in green chemistry have spotlighted (R)-5-ethenyl-1-methyl-2-Pyrrolidinone as a candidate for sustainable synthesis routes. Researchers are exploring enzyme-catalyzed reactions and biocatalytic processes to produce this compound with reduced environmental impact—a topic aligning with the global push for carbon-neutral manufacturing. Questions like "How can chiral pyrrolidinones improve drug efficacy?" or "What are the industrial applications of (R)-5-ethenyl-1-methyl-2-Pyrrolidinone?" frequently appear in scientific forums, reflecting growing interest.

The compound's physicochemical properties—including its solubility in polar solvents and stability under ambient conditions—facilitate its use in high-throughput screening and combinatorial chemistry. Its role in N-methyl-D-aspartate (NMDA) receptor modulation has also been investigated, linking it to potential therapies for neurodegenerative disorders. Such applications resonate with current searches for "neuroprotective agents" and "chiral auxiliaries in drug design."

From an industrial perspective, CAS No. 122662-87-7 is increasingly demanded for custom synthesis and contract research organizations (CROs). Innovations in continuous flow chemistry have enabled scalable production while maintaining stereochemical integrity, addressing queries like "How to optimize the synthesis of (R)-5-ethenyl-1-methyl-2-Pyrrolidinone?" Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Future research directions may explore (R)-5-ethenyl-1-methyl-2-Pyrrolidinone's utility in peptide mimetics or covalent inhibitors, areas trending in AI-driven drug discovery. As the scientific community prioritizes molecular diversity and target specificity, this compound's unique scaffold positions it as a focal point for next-generation therapeutics. Its integration into machine learning-based compound libraries further underscores its relevance in modern pharmacology.